Cas no 74284-42-7 ((1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid)
74284-42-7 structure
Product Name:(1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
CAS No:74284-42-7
MF:C20H26O3
MW:314.418646335602
CID:3026233
PubChem ID:13858115
Update Time:2024-10-27
(1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 12-Oxograndiflorenic acid
- ent-12-Oxokaur-9(11)
- (1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-ca
- AKOS040760926
- HY-N9065
- DA-69464
- CS-0149630
- 74284-42-7
- (1S,4S,5R,9R,13S)-5,9-dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
- (1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
-
- Inchi: 1S/C20H26O3/c1-12-10-20-8-5-15-18(2,6-4-7-19(15,3)17(22)23)16(20)9-14(21)13(12)11-20/h9,13,15H,1,4-8,10-11H2,2-3H3,(H,22,23)/t13-,15-,18+,19+,20+/m0/s1
- InChI Key: ZIWVZWGUPHJFMN-XXEDRWDRSA-N
- SMILES: O=C1C=C2[C@@]3(CC(=C)[C@@H]1C3)CC[C@@H]1[C@@](C(=O)O)(C)CCC[C@]12C
Computed Properties
- Exact Mass: 314.18819469g/mol
- Monoisotopic Mass: 314.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 3.6
Experimental Properties
- Color/Form: Powder
(1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O68190-5 mg |
12-Oxograndiflorenic acid |
74284-42-7 | 5mg |
¥6240.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2602-1 mg |
12-Oxograndiflorenic acid |
74284-42-7 | 1mg |
¥3155.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2602-5mg |
12-Oxograndiflorenic acid |
74284-42-7 | 5mg |
¥ 13500 | 2024-07-20 | ||
| TargetMol Chemicals | TN2602-5 mg |
12-Oxograndiflorenic acid |
74284-42-7 | 98% | 5mg |
¥ 13,500 | 2023-07-11 | |
| TargetMol Chemicals | TN2602-1 mL * 10 mM (in DMSO) |
12-Oxograndiflorenic acid |
74284-42-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 15680 | 2023-09-15 | |
| TargetMol Chemicals | TN2602-1 ml * 10 mm |
12-Oxograndiflorenic acid |
74284-42-7 | 1 ml * 10 mm |
¥ 15680 | 2024-07-20 |
(1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
74284-42-7 ((1S,4S,5R,9R,13S)-5,9-Dimethyl-14-methylidene-12-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid) Related Products
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